Cas no 2171795-59-6 (5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171795-59-6
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 5772235
• PubChem ID: 165863524
• Update Time: 2025-06-10

5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2171795-59-6
• EN300-1642845
• 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

• Inchi： 1S/C12H19N3OS/c1-15-6-2-10(14-15)11-12(16-7-5-13-11)3-8-17-9-4-12/h2,6,11,13H,3-5,7-9H2,1H3
• InChI Key： YBLDIVPPUNVIKM-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C1C=CN(C)N=1)NCCO2

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

Introduction to 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171795-59-6)

5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane (CAS No. 2171795-59-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The structure of 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane features a spirocyclic core with a 1,4-diazepane ring, an oxirane ring, and a thiophene ring, all interconnected in a complex and highly functionalized manner. The presence of the 1-methyl-1H-pyrazol-3-yl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane in the treatment of neurological disorders, particularly in the context of Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are known to play a crucial role in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane has also demonstrated potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to scavenge reactive oxygen species (ROS) and downregulate pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have broad-spectrum therapeutic potential in treating inflammatory diseases and conditions associated with oxidative stress.

The pharmacokinetic profile of 5-(1-methyl-1H-pyrazol-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its high oral bioavailability and low toxicity profile are particularly noteworthy, as they enhance its clinical utility.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1-methyl-1H-pyrazol-3-y)-1-ozaa-thia-spiro[5.5]undecane in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 5-(1-methyl-H-pyrazol--yl)-oxa--thia--azaspiro[].[]undecane (CAS No. 2171795-) represents a promising new addition to the arsenal of compounds being developed for the treatment of neurological disorders and inflammatory conditions. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry.